1,1-Dichloropropene
Overview
Description
1,1-Dichloropropene, also known as 1,1-Dichloro-1-propene, is a synthetic chemical made of a chain of three carbon atoms with a double bond connecting the first two carbons . It has a molecular weight of 110.97 . It is a colorless liquid with a sweet smell . It is used mainly in farming as a pesticide .
Synthesis Analysis
1,1-Dichloropropane was used in the synthesis of chloropropenes by undergoing flash vacuum pyrolysis over magnesium . A series of novel this compound derivatives containing N-heterocycles were synthesized by the strategy of active substructure combination .
Molecular Structure Analysis
The molecular structure of this compound is CH3CH=CCl2 . The IUPAC Standard InChI is InChI=1S/C3H4Cl2/c1-2-3(4)5/h2H,1H3 and the IUPAC Standard InChIKey is ZAIDIVBQUMFXEC-UHFFFAOYSA-N .
Physical and Chemical Properties Analysis
This compound is a liquid with a refractive index of 1.428 . It has a boiling point of 88 °C and is soluble in organic solvents but very slightly soluble in water . Its density is 1.13 g/mL at 25 °C .
Scientific Research Applications
Nematode Management in Agriculture
- 1,3-Dichloropropene is used as an alternative to methyl bromide for managing phytoparasitic nematodes in agricultural settings. It is often combined with other chemicals like chloropicrin for effective pest control (Karavina & Mandumbu, 2012).
Groundwater Contamination
- The compound has been linked to groundwater contamination, especially in areas where it is used for soil disinfection in agriculture. This raises concerns about its environmental impact (Beugelink).
Impact on Soil Bacterial Communities
- Research shows that 1,3-D can affect soil bacterial diversity, although these impacts are often short-term and transitory. Understanding these effects is crucial for assessing its ecological safety (Liu et al., 2015).
Emissions and Environmental Safety
- Studies have modeled the emissions of 1,3-D in various soil conditions and application methods to understand its environmental impact and guide regulatory decisions (Brown et al., 2019).
Monitoring in Groundwater
- Monitoring programs in the EU have shown negligible contamination of groundwater with 1,3-D, suggesting its limited risk in this context (Terry et al., 2008).
Degradation in Soil
- The degradation process of 1,3-D in soil has been studied, providing insights into its environmental persistence and transformation products (Roberts & Stoydin, 1976).
Atmospheric Reactions
- The atmospheric reactions of 1,3-D have been investigated to understand its lifetimes and reaction mechanisms in the environment (Tuazon et al., 1984).
Soil Micro-Organisms
- The impact of 1,3-D on soil micro-organisms has been explored, indicating its effects on various soil microbial populations (Abd-el-Malek et al., 2008).
Agricultural Applications
- Studies have also examined the use of 1,3-D in various agricultural applications, including its effects on crop growth and pest management efficiency (McKenry & Thomason, 1976).
Health Assessment
- Health assessments have been conducted to understand the risks associated with inhalation exposures to 1,3-D, particularly in occupational settings (Rubin et al., 2020).
Genotoxicity and Metabolism
- Research on the genotoxicity and metabolism of 1,1-Dichloropropene, a similar compound, provides insights into its potential health risks and mechanisms of action (Granville et al., 2005).
Mechanism of Action
Target of Action
1,1-Dichloropropene (1,1-DCP) is a halogenated hydrocarbon that primarily targets the liver . It is known to induce liver carcinogenesis in rats . The primary toxic effects of 1,1-DCP are portal-of-entry effects resulting from the chemical reactivity of the compound and its physicochemical properties .
Mode of Action
The mode of action of 1,1-DCP involves its interaction with liver cells, specifically hepatocytes . It is a base-substitution mutagen, requiring activation by Glutathione S-transferase theta 1 (GSTT1-1), and possibly involving the production of a reactive episulfonium ion . This interaction results in changes in the liver cells, leading to carcinogenesis .
Biochemical Pathways
1,1-DCP undergoes conjugation with glutathione (GSH) via the glutathione S-transferase (GST) pathway and is quickly detoxified . One pathway degrades the chlorocarbon to acetaldehyde via chloroacrylic acid .
Pharmacokinetics
It is known that 1,1-dcp is highly soluble in water and many organic solvents . It is also highly volatile , which may impact its bioavailability.
Result of Action
The result of 1,1-DCP’s action is the induction of liver carcinogenesis in rats . It functions as a tumor promoter specifically through induction of a non-GSTP staining focal hepatocyte population . This leads to an increase in the number, labeling index, and relative size of these lesions after treatment .
Action Environment
The action of 1,1-DCP can be influenced by environmental factors. It is used mainly in farming as a pesticide , and its efficacy and stability can be affected by conditions such as temperature, humidity, and soil composition. It is also worth noting that 1,1-DCP is a contaminant in some drinking water sources , which could potentially influence its action and efficacy.
Safety and Hazards
Inhalation of 1,1-Dichloropropene may cause respiratory effects such as irritation, chest pain, and cough . Oral exposure may cause gastrointestinal effects that include irritation, erosion of the stomach lining, diarrhea, and bleeding . Dermal exposure may cause dermatitis and dermal sensitization . It is also considered hazardous by the 2012 OSHA Hazard Communication Standard .
Biochemical Analysis
Biochemical Properties
It is known that the compound can undergo reactions due to its chemical reactivity
Cellular Effects
1,1-Dichloropropene has been shown to cause irritation in the target tissues due to its chemical reactivity
Molecular Mechanism
It is known to be reactive, which suggests it may interact with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
It is known that the compound can undergo reactions due to its chemical reactivity
Properties
IUPAC Name |
1,1-dichloroprop-1-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4Cl2/c1-2-3(4)5/h2H,1H3 | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAIDIVBQUMFXEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4Cl2 | |
Record name | DICHLOROPROPENES | |
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DSSTOX Substance ID |
DTXSID1029910 | |
Record name | 1,1-Dichloropropene | |
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Molecular Weight |
110.97 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Dichloropropenes is a colorless liquids. Insoluble in water. Used as soil fumigants and in organic synthesis., Clear faintly yellow liquid; [MSDSonline] | |
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Solubility |
In water, 2.7X10+3 mg/l at 20 °C | |
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Vapor Pressure |
90.8 [mmHg], 24 mm Hg at 25 °C | |
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Impurities |
OTHER CHLORINATED HYDROCARBONS MAY BE PRESENT AS IMPURITIES AND STABILIZERS. THESE INCLUDE CHLOROPICRIN, ISOMERS OF DICHLOROPROPANE, DICHLOROPROPENE AND EPICHLOROHYDRIN. | |
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Color/Form |
Colorless liquid | |
CAS No. |
26952-23-8, 563-58-6 | |
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